Cas no 832090-45-6 (5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-, methyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-, methyl ester
• CAS No: 832090-45-6
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• MDL: MFCD19981428
• CID: 676680
• PubChem ID: 58781565
• Update Time: 2025-05-21

5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-, methyl ester
• methyl 4,6-dimethyl-2-phenylpyrimidine-5-carboxylate
• DTXSID40730016
• AS-5905
• BIVNWBNIJKRQDC-UHFFFAOYSA-N
• SCHEMBL5511035
• 832090-45-6
• 4,6-Dimethyl-2-phenyl-pyrimidine-5-carboxylic acid methyl ester
• MFCD19981428

• MDL： MFCD19981428
• Inchi： 1S/C14H14N2O2/c1-9-12(14(17)18-3)10(2)16-13(15-9)11-7-5-4-6-8-11/h4-8H,1-3H3
• InChI Key： BIVNWBNIJKRQDC-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)N=C(C2C=CC=CC=2)N=C1C)=O

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.1Ų

5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-, methyl ester

Recent Advances in the Study of 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-, methyl ester (CAS: 832090-45-6)

The compound 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-, methyl ester (CAS: 832090-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is being explored for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its promising pharmacological properties.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex molecules. Researchers have developed optimized synthetic routes to produce 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-, methyl ester with high yield and purity. These advancements are crucial for scaling up production and ensuring consistent quality for further biological testing. The compound's structural features, including the phenyl and methyl ester groups, make it a versatile scaffold for medicinal chemistry applications.

In terms of biological activity, preliminary studies suggest that 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-, methyl ester exhibits moderate inhibitory effects on certain enzymatic targets. While the exact mechanism of action remains under investigation, these findings highlight its potential as a lead compound for developing enzyme inhibitors. Researchers are particularly interested in its interactions with kinases and other signaling proteins, which could have implications for treating various diseases, including cancer and inflammatory disorders.

Recent pharmacological evaluations have also explored the compound's pharmacokinetic properties. Early-stage in vitro and in vivo studies indicate that 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-, methyl ester demonstrates favorable absorption and metabolic stability profiles. These characteristics are essential for its development as a drug candidate, as they influence bioavailability and therapeutic efficacy. However, further optimization may be required to enhance its selectivity and reduce potential off-target effects.

The safety profile of 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-, methyl ester is another critical aspect under investigation. Initial toxicological assessments have shown that the compound is well-tolerated in animal models at therapeutic doses. However, comprehensive safety evaluations, including genotoxicity and chronic toxicity studies, are necessary to fully understand its risk-benefit ratio. These studies will be pivotal in determining its suitability for clinical development.

Looking ahead, researchers are exploring various derivatives and analogs of 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-, methyl ester to improve its pharmacological properties. Structure-activity relationship (SAR) studies are underway to identify key structural modifications that could enhance potency, selectivity, and drug-like characteristics. These efforts are expected to yield more optimized compounds with improved therapeutic potential.

In conclusion, 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-, methyl ester represents a promising chemical entity in pharmaceutical research. Its versatile structure, combined with emerging biological data, positions it as a valuable scaffold for drug discovery. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinically relevant applications.